Cas no 936758-64-4 (3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester)
936758-64-4 structure
Product Name:3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester
CAS No:936758-64-4
MF:C10H11BrO3
MW:259.096542596817
CID:2109318
Update Time:2023-08-04
3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(2-bromo-5-hydroxyphenyl)propanoate
- CCROYIAGOYVAIE-UHFFFAOYSA-N
- 3-(2-bromo-5-hydroxy-phenyl)-propionic acid methyl ester
- 3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester
-
- Inchi: 1S/C10H11BrO3/c1-14-10(13)5-2-7-6-8(12)3-4-9(7)11/h3-4,6,12H,2,5H2,1H3
- InChI Key: CCROYIAGOYVAIE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1CCC(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Topological Polar Surface Area: 46.5
3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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